N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H23NOS/c1-14-7-9-16(10-8-14)20-13-17(19)18-12-11-15-5-3-2-4-6-15/h5,7-10H,2-4,6,11-13H2,1H3,(H,18,19)
• InChI Key: WLGTZTHZVHNZDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NCCC2=CCCCC2
• Molecular Formula: C17H23NOS
• Molecular Weight: 289.4 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide, also known as CMPT, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a thioamide derivative that is structurally similar to other compounds that have been shown to have biological activity, such as thioacetamide and its derivatives.

Mechanism of Action

The exact mechanism of action of N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, and to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide has a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the reduction of inflammation. It has also been shown to have antioxidant effects, which may be beneficial in preventing oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide in lab experiments is its relatively low cost and availability. It is also a stable compound that can be easily synthesized and stored. However, one limitation of using N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide is its potential toxicity, which may limit its use in certain types of experiments. It is important to use appropriate safety precautions when handling this compound.

Future Directions

There are several potential future directions for research on N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide. One area of interest is the development of new derivatives of N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide that may have improved activity against cancer cells or other diseases. Another area of interest is the study of the potential mechanisms of action of N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide, which may lead to the development of new drugs or therapies. Additionally, the use of N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide in combination with other drugs or therapies may have synergistic effects that could be explored in future studies.

Scientific Research Applications

N-[2-(1-cyclohexen-1-yl)ethyl]-2-[(4-methylphenyl)thio]acetamide has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been studied for its potential use as an anti-inflammatory agent, as well as for its effects on the immune system.